N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H21N7O2/c1-12-14(10-20-25(12)13-8-6-5-7-9-13)16(26)19-11-15-21-17(24(2)3)23-18(22-15)27-4/h5-10H,11H2,1-4H3,(H,19,26)
• InChI Key: DJMKUYTYRFADKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=NC(=NC(=N3)OC)N(C)C
• Molecular Formula: C18H21N7O2
• Molecular Weight: 367.4 g/mol
• CAS No.: 2034515-42-7

Description

N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H21N7O2 and its molecular weight is 367.413. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility in Medicinal Chemistry

Compounds with dimethylamino, methoxy-triazine, and pyrazole carboxamide functionalities have been extensively studied for their synthetic utility in medicinal chemistry. For example, derivatives of benzo[b][1,6]naphthyridines with carboxamide linkages have shown potent cytotoxic properties against various cancer cell lines, indicating the potential of similar structures for antitumor applications (Deady et al., 2003). These findings suggest that N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide could be a candidate for the development of new anticancer agents.

Antimicrobial and Antifungal Properties

Research on novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and related derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety has revealed moderate effects against some bacterial and fungal species (Abdel‐Aziz et al., 2008). This indicates the potential antimicrobial and antifungal applications of structurally related compounds, including this compound.

Potential in Drug Discovery

The structural features of this compound suggest its utility in the synthesis of novel pharmaceutical agents. Compounds with similar structural elements have been synthesized and evaluated for various biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. For instance, synthesis and evaluation of novel pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown promising anticancer activity (Abdellatif et al., 2014), highlighting the potential of this compound in drug discovery.